![molecular formula K2HPO3<br>K2O3P+ B083143 Dipotassium phosphite CAS No. 13492-26-7](/img/structure/B83143.png)
Dipotassium phosphite
Overview
Description
Dipotassium phosphate (K2HPO4), also known as dipotassium hydrogen orthophosphate or potassium phosphate dibasic, is an inorganic compound. It is a white or colorless solid that is soluble in water . It is often used as a fertilizer, food additive, and buffering agent . It is produced commercially by partial neutralization of phosphoric acid with two equivalents of potassium chloride .
Synthesis Analysis
Dipotassium phosphate is produced commercially by partial neutralization of phosphoric acid with two equivalents of potassium chloride . The reaction is as follows: H3PO4 + 2 KCl → K2HPO4 + 2 HCl . A conversion method using a closed cycle for production of potassium dihydrogen phosphate from available feedstock, i.e., hot-leached potassium chloride (98%) or its mixture with sodium chloride, purified extraction phosphoric acid, and technical sodium carbonate (bicarbonate), with separate addition of the reagents is reported .
Molecular Structure Analysis
The molecular formula of dipotassium phosphate is K2HPO4 . It is a three covalently bonded unit .
Chemical Reactions Analysis
Dipotassium Phosphate reacts with hydrogen chloride to form phosphoric acid and potassium chloride. The chemical equation is given below : K2HPO4 + 2HCl → 2KCl + H3PO4. Dipotassium Phosphate also reacts with a base like sodium hydroxide to form disodium hydrogen phosphate and water .
Physical And Chemical Properties Analysis
Dipotassium Phosphate is a deliquescent solid, which means that it tends to absorb moisture from the air and dissolve in it . It is a white or colorless solid that is soluble in water . It is odorless .
Scientific Research Applications
Suppression of Tuber Infections in Potatoes : Dipotassium phosphite, among other phosphonates, has been found effective in suppressing tuber infections caused by Phytophthora infestans in potatoes, especially after storage. It was observed that tubers treated with phosphonates generally had less blight compared to those treated with conventional fungicides (Mayton, Myers, & Fry, 2008).
Biostimulant and Pesticide Properties : Phosphite acts as a biostimulant, enhancing plant performance in stressful environments and acting effectively against pathogenic bacteria, oomycetes, fungi, and nematodes. It may improve yield and quality in various crops and induce better plant performance under abiotic stress factors (Trejo-Téllez & Gómez-Merino, 2018).
Adaptive Evolution in Phytophthora Species : Phytophthora species, including some economically damaging plant pathogens, can develop tolerance to phosphite after prolonged exposure, indicating the potential for rapid adaptive evolution in response to chemical treatments (Hunter et al., 2018).
Effects on Avocado Floral Biology : Research on 'Hass' avocado trees revealed that phosphonate fungicides, including this compound, can affect pollen germination and growth, potentially impacting fruit yield under certain conditions (Nartvaranant et al., 2004).
Control of Phytophthora cinnamomi in Native Plants : Foliar application of phosphite was shown to control Phytophthora cinnamomi in several native plant species of Western Australia, though its efficacy varied with plant species and time of year (Wilkinson et al., 2001).
Priming Defense Responses in Potatoes : this compound has been found to prime defense responses in potato plants against Phytophthora infestans, leading to restricted pathogen development and smaller lesion sizes (Machinandiarena et al., 2012).
Mechanism of Action
Phosphorus in the form of organic and inorganic phosphate has a variety of important biochemical functions in the body and is involved in many significant metabolic and enzymatic reactions in almost all organs and tissues . Potassium is the major cation of intracellular fluid and is essential for the conduction of nerve impulses in heart, brain, and skeletal muscle; contraction of cardiac, skeletal and smooth muscles; maintenance of normal renal function, acid-base balance, carbohydrate metabolism, and gastric secretion .
Safety and Hazards
Dipotassium phosphate should be handled with care. Avoid dust formation, breathing mist, gas or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Properties
IUPAC Name |
dipotassium;dioxido(oxo)phosphanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2K.HO3P/c;;1-4(2)3/h;;(H,1,2,3)/q2*+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXXXKCDYKKSZHL-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][P+](=O)[O-].[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
K2O3P+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9035961 | |
Record name | Dipotassium phosphite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9035961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.169 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, White deliquescent solid; [Merck Index] | |
Record name | Phosphonic acid, potassium salt (1:2) | |
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Record name | Potassium phosphite | |
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CAS No. |
13492-26-7 | |
Record name | Potassium phosphite | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013492267 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphonic acid, potassium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dipotassium phosphite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9035961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dipotassium phosphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.448 | |
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Record name | POTASSIUM PHOSPHITE | |
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